[1-[(2-Cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] (E)-3-(2-chlorophenyl)prop-2-enoate

• IUPAC Name: [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] (E)-3-(2-chlorophenyl)prop-2-enoate
• InChI: InChI=1S/C18H21ClN2O3/c1-12(2)18(4,11-20)21-17(23)13(3)24-16(22)10-9-14-7-5-6-8-15(14)19/h5-10,12-13H,1-4H3,(H,21,23)/b10-9+
• InChI Key: MFHSOXZZEJEZKX-MDZDMXLPSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)C(C)OC(=O)C=CC1=CC=CC=C1Cl
• Isomeric SMILES: CC(C)C(C)(C#N)NC(=O)C(C)OC(=O)/C=C/C1=CC=CC=C1Cl
• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol

Description

[1-[(2-Cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] (E)-3-(2-chlorophenyl)prop-2-enoate is a useful research compound. Its molecular formula is C18H21ClN2O3 and its molecular weight is 348.83. The purity is usually 95%.
BenchChem offers high-quality [1-[(2-Cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] (E)-3-(2-chlorophenyl)prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-[(2-Cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] (E)-3-(2-chlorophenyl)prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has focused on the synthesis and structural characterization of amino acetate functionalized Schiff base organotin(IV) complexes, which are closely related to the target compound. These complexes have been studied for their potential as anticancer drugs. The structural analysis reveals that these compounds exist as polymeric chains with specific configurations, indicating significant interest in their structural properties for pharmaceutical applications (Basu Baul et al., 2009).

Biological Activity

Another aspect of research involves investigating compounds with similar structures for their biological activities, such as inhibitors of mycolic acid biosynthesis. These studies provide insights into the potential therapeutic applications of compounds with similar structures, including the target compound, against diseases like tuberculosis (Hartmann et al., 1994). Furthermore, organotin(IV) compounds derived from similar structural frameworks have shown significant cytotoxicity against various human tumor cell lines, suggesting their potential use in cancer therapy (Li et al., 2011).